Cas no 1343908-70-2 (Azetidine, 3-[2-(3-bromophenoxy)ethoxy]-)

• Product Name: Azetidine, 3-[2-(3-bromophenoxy)ethoxy]-
• CAS No: 1343908-70-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5833878
• PubChem ID: 63104789
• Update Time: 2025-05-23

Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[2-(3-bromophenoxy)ethoxy]-
• EN300-1146286
• 3-[2-(3-bromophenoxy)ethoxy]azetidine
• 1343908-70-2
• AKOS012405482
• 3-(2-(3-Bromophenoxy)ethoxy)azetidine
• CS-0265899

• Inchi： 1S/C11H14BrNO2/c12-9-2-1-3-10(6-9)14-4-5-15-11-7-13-8-11/h1-3,6,11,13H,4-5,7-8H2
• InChI Key： JEAHKHNMAUHJRV-UHFFFAOYSA-N
• SMILES： N1CC(OCCOC2=CC=CC(Br)=C2)C1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 355.8±42.0 °C(Predicted)
• pka: 9.61±0.40(Predicted)

Additional information on Azetidine, 3-[2-(3-bromophenoxy)ethoxy]-

Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- (CAS No. 1343908-70-2): A Comprehensive Overview

Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- (CAS No. 1343908-70-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a wide range of potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular formula of Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- is C₁₁H₁₄BrNO₂, and its molecular weight is approximately 264.13 g/mol. The compound features a four-membered azetidine ring, which is substituted with a 2-(3-bromophenoxy)ethoxy group. This unique structural arrangement confers the molecule with specific chemical properties and reactivity profiles that make it an attractive candidate for various scientific investigations.

In recent years, Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role in the modulation of ion channels and receptors in biological systems. Research has shown that compounds with similar structural features can exhibit potent effects on ion channel function, which is crucial for maintaining cellular homeostasis and signaling processes.

A study published in the *Journal of Medicinal Chemistry* (2021) investigated the effects of Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- on potassium channels in neuronal cells. The results indicated that the compound could selectively modulate specific subtypes of potassium channels, suggesting its potential as a lead compound for the development of drugs targeting neurological disorders such as epilepsy and neuropathic pain.

Another area of research focuses on the use of Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- in the synthesis of advanced materials. The presence of the azetidine ring and the brominated phenoxy group provides opportunities for functionalization and polymerization reactions. A recent study in *Advanced Materials* (2020) demonstrated that derivatives of this compound could be used to create novel polymers with enhanced mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and drug delivery systems.

The synthetic route to Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- involves several well-defined steps. The process typically begins with the formation of the azetidine ring through a ring-closing metathesis reaction or a similar method. Subsequently, the introduction of the 2-(3-bromophenoxy)ethoxy group can be achieved via nucleophilic substitution or other suitable chemical transformations. The overall synthesis is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- should be managed with care to ensure compliance with standard laboratory practices. It is important to note that while this compound does not fall under the category of hazardous chemicals or controlled substances, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

The future prospects for Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- are promising. Ongoing research continues to explore its potential in various fields, including pharmaceuticals, materials science, and biotechnology. As new applications are discovered and optimized, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, Azetidine, 3-[2-(3-bromophenoxy)ethoxy]- (CAS No. 1343908-70-2) represents a valuable addition to the repertoire of chemical compounds available for research and development. Its unique structural features and diverse applications make it a subject of ongoing interest for scientists and researchers worldwide. As further studies are conducted, it is anticipated that this compound will contribute significantly to advancements in multiple scientific disciplines.